Cas no 953383-46-5 (N-{3-4-(dimethylamino)phenylpropyl}-2-(trifluoromethyl)benzamide)

• Product Name: N-{3-4-(dimethylamino)phenylpropyl}-2-(trifluoromethyl)benzamide
• CAS No: 953383-46-5
• MF: C₁₉H₂₁F₃N₂O
• MW: 350.378055334091
• CID: 5967488
• PubChem ID: 16889832
• Update Time: 2025-10-06

N-{3-4-(dimethylamino)phenylpropyl}-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{3-4-(dimethylamino)phenylpropyl}-2-(trifluoromethyl)benzamide
• N-{3-[4-(dimethylamino)phenyl]propyl}-2-(trifluoromethyl)benzamide
• F5019-0676
• N-[3-[4-(dimethylamino)phenyl]propyl]-2-(trifluoromethyl)benzamide
• N-(3-(4-(dimethylamino)phenyl)propyl)-2-(trifluoromethyl)benzamide
• 953383-46-5
• AKOS024490626

• Inchi： 1S/C19H21F3N2O/c1-24(2)15-11-9-14(10-12-15)6-5-13-23-18(25)16-7-3-4-8-17(16)19(20,21)22/h3-4,7-12H,5-6,13H2,1-2H3,(H,23,25)
• InChI Key： FUTWZQMFJRWYCQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(NCCCC1C=CC(=CC=1)N(C)C)=O)(F)F

Computed Properties

• Exact Mass: 350.16059778g/mol
• Monoisotopic Mass: 350.16059778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 32.3Ų

Additional information on N-{3-4-(dimethylamino)phenylpropyl}-2-(trifluoromethyl)benzamide

Comprehensive Overview of N-{3-4-(dimethylamino)phenylpropyl}-2-(trifluoromethyl)benzamide (CAS No. 953383-46-5)

N-{3-4-(dimethylamino)phenylpropyl}-2-(trifluoromethyl)benzamide (CAS No. 953383-46-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of a trifluoromethyl group and a dimethylamino phenylpropyl moiety in its structure makes it a subject of interest for researchers exploring novel drug candidates and small molecule inhibitors.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted therapies, where molecules like N-{3-4-(dimethylamino)phenylpropyl}-2-(trifluoromethyl)benzamide play a pivotal role. Researchers are particularly intrigued by its potential interactions with enzyme targets and receptor proteins, which could lead to breakthroughs in treating various conditions. The compound's CAS No. 953383-46-5 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge studies.

The synthesis of N-{3-4-(dimethylamino)phenylpropyl}-2-(trifluoromethyl)benzamide involves multi-step organic reactions, including amide coupling and aryl substitution. Its molecular weight and logP value are critical parameters for drug discovery, as they influence solubility and membrane permeability. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its purity and confirm its structure. These methodologies are essential for ensuring the compound's suitability in high-throughput screening and structure-activity relationship (SAR) studies.

One of the most discussed topics in the context of CAS No. 953383-46-5 is its potential role in neuropharmacology. The dimethylamino group in its structure suggests possible affinity for neurotransmitter receptors, making it a candidate for investigating neurological disorders. Additionally, the trifluoromethyl group is known to enhance ligand-receptor binding, a feature highly valued in the design of central nervous system (CNS) drugs. This aligns with the current industry focus on brain-targeted therapeutics and blood-brain barrier penetration.

From an industrial perspective, N-{3-4-(dimethylamino)phenylpropyl}-2-(trifluoromethyl)benzamide is often explored for its scalability and cost-effective synthesis. Companies specializing in custom synthesis and contract research frequently list this compound in their catalogs, catering to the needs of pharmaceutical developers and academic institutions. Its patent landscape is also a hot topic, with several filings highlighting its utility in proprietary formulations and combination therapies.

Environmental and regulatory compliance are other critical aspects associated with CAS No. 953383-46-5. The compound's ecotoxicological profile and biodegradability are under scrutiny, as sustainability becomes a priority in chemical manufacturing. Researchers are increasingly adopting green chemistry principles to optimize its synthesis, reducing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly those related to responsible consumption and production.

In summary, N-{3-4-(dimethylamino)phenylpropyl}-2-(trifluoromethyl)benzamide (CAS No. 953383-46-5) represents a fascinating intersection of chemical innovation and therapeutic potential. Its structural features, combined with the growing demand for fluorinated compounds, position it as a valuable asset in modern research. Whether in drug discovery, material science, or industrial applications, this compound continues to inspire new avenues of exploration and development.